Cas no 1020252-56-5 (3-tert-butyl-2-methyl-6-nitro-2H,4H-indeno[1,2-c]pyrazol-4-one)

• Product Name: 3-tert-butyl-2-methyl-6-nitro-2H,4H-indeno[1,2-c]pyrazol-4-one
• CAS No: 1020252-56-5
• MF: C₁₅H₁₅N₃O₃
• MW: 285.297903299332
• CID: 4567999
• Update Time: 2025-06-29

3-tert-butyl-2-methyl-6-nitro-2H,4H-indeno[1,2-c]pyrazol-4-one Chemical and Physical Properties

Names and Identifiers

• 3-(TERT-BUTYL)-2-METHYL-6-NITROINDENO[3,2-C]PYRAZOL-4-ONE
• 3-tert-butyl-2-methyl-6-nitro-2H,4H-indeno[1,2-c]pyrazol-4-one
• Indeno[1,2-c]pyrazol-4(2H)-one, 3-(1,1-dimethylethyl)-2-methyl-6-nitro-

• Inchi： 1S/C15H15N3O3/c1-15(2,3)14-11-12(16-17(14)4)9-6-5-8(18(20)21)7-10(9)13(11)19/h5-7H,1-4H3
• InChI Key： PDAMVENKOQSMFR-UHFFFAOYSA-N
• SMILES： N1(C)C(C(C)(C)C)=C2C(=O)C3=C(C2=N1)C=CC([N+]([O-])=O)=C3

Computed Properties

• Exact Mass: 285.111341g/mol
• Monoisotopic Mass: 285.111341g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 285.3g/mol
• XLogP3: 2.9
• Topological Polar Surface Area: 80.7Ų

Additional information on 3-tert-butyl-2-methyl-6-nitro-2H,4H-indeno[1,2-c]pyrazol-4-one

Introduction to 3-tert-butyl-2-methyl-6-nitro-2H,4H-indeno[1,2-c]pyrazol-4-one (CAS No. 1020252-56-5)

The compound 3-tert-butyl-2-methyl-6-nitro-2H,4H-indeno[1,2-c]pyrazol-4-one (CAS No. 1020252-56-5) represents a fascinating intersection of heterocyclic chemistry and pharmaceutical innovation. This intricate molecular structure, featuring a fused indeno[1,2-c]pyrazole core adorned with nitro and tert-butyl substituents, has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery.

At the heart of its chemical identity lies the indeno[1,2-c]pyrazole scaffold, a bicyclic system that combines the aromatic stability of an indene ring with the bioactive properties of a pyrazole moiety. The presence of a nitro group at the 6-position introduces electrophilic reactivity, making it a valuable intermediate in synthetic transformations. Meanwhile, the tert-butyl and methyl substituents enhance lipophilicity and metabolic stability, critical factors in drug design. This unique combination of structural features positions the compound as a promising candidate for further exploration.

Recent advancements in computational chemistry have enabled more precise predictions of the compound's pharmacokinetic properties. Studies utilizing molecular docking simulations suggest that 3-tert-butyl-2-methyl-6-nitro-2H,4H-indeno[1,2-c]pyrazol-4-one may exhibit potent binding affinity to certain enzyme targets, particularly those involved in inflammatory pathways. This aligns with the growing interest in developing novel therapeutics targeting chronic inflammatory diseases.

In parallel, experimental investigations have begun to unravel the compound's biochemical interactions. Preliminary in vitro assays indicate that it demonstrates modulatory effects on key signaling cascades, including NF-κB and MAPK pathways. These findings are particularly noteworthy given the well-documented roles of these pathways in modulating immune responses and cellular proliferation. The nitro group's redox-active nature further suggests potential applications in redox-sensitive drug development.

The synthetic accessibility of 3-tert-butyl-2-methyl-6-nitro-2H,4H-indeno[1,2-c]pyrazol-4-one has also been a focus of research efforts. Recent publications detail efficient synthetic routes that leverage transition metal catalysis to construct the indeno[1,2-c]pyrazole core with high regioselectivity. Such methodologies not only streamline production but also open avenues for further structural diversification through functional group manipulations.

One particularly intriguing aspect is the compound's potential role as a scaffold for derivative development. By strategically modifying substituents such as the nitro group to amine or hydrazine derivatives, researchers can explore novel pharmacological profiles without altering the core heterocyclic framework. This modular approach is highly valuable in drug discovery pipelines where rapid iteration and optimization are essential.

The integration of machine learning models into virtual screening campaigns has accelerated the identification of promising derivatives of 3-tert-butyl-2-methyl-6-nitro-2H,4H-indeno[1,2-c]pyrazol-4-one. These models predict bioactivity based on structural fingerprints, enabling researchers to prioritize compounds for experimental validation more efficiently than traditional methods alone. Such interdisciplinary approaches are reshaping how new drugs are discovered and developed.

Future directions for research on this compound include exploring its role in preclinical models of disease. Initial studies in cell culture systems have shown encouraging results regarding its ability to modulate inflammatory responses without significant off-target effects. If these findings translate to animal models, they could pave the way for clinical investigations into conditions such as rheumatoid arthritis or inflammatory bowel disease.

The environmental impact of synthesizing and handling 3-tert-butyl-2-methyl-6-nitro-2H,4H-indeno[1,2-c]pyrazol-4-one is also being considered increasingly carefully. Green chemistry principles are being applied to develop more sustainable synthetic routes that minimize waste generation and hazardous byproducts. Such efforts ensure that pharmaceutical innovation proceeds responsibly alongside its scientific advancement.

In summary,3-tert-butyl-2-methyl-6-nitro-2H,4H-indeno[1,2-c]pyrazol-4-one (CAS No. 1020252-56-5) exemplifies how intricate molecular architectures can yield compounds with significant therapeutic potential. Its unique structural features combined with emerging research trends position it as a cornerstone for future drug development efforts across multiple therapeutic areas.